Cas no 656800-42-9 (Pyridine, 4-[(6-methyl-2-pyridinyl)ethynyl]-2-[4-(methylsulfonyl)phenyl]-)

• Product Name: Pyridine, 4-[(6-methyl-2-pyridinyl)ethynyl]-2-[4-(methylsulfonyl)phenyl]-
• CAS No: 656800-42-9
• MF: C₂₀H₁₆N₂O₂S
• MW: 348.418243408203
• CID: 1699946
• Update Time: 2024-09-02

Pyridine, 4-[(6-methyl-2-pyridinyl)ethynyl]-2-[4-(methylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-[(6-methyl-2-pyridinyl)ethynyl]-2-[4-(methylsulfonyl)phenyl]-
• Pyridine, 4-[2-(6-methyl-2-pyridinyl)ethynyl]-2-[4-(methylsulfonyl)phenyl]-

• Inchi： 1S/C20H16N2O2S/c1-15-4-3-5-18(22-15)9-6-16-12-13-21-20(14-16)17-7-10-19(11-8-17)25(2,23)24/h3-5,7-8,10-14H,1-2H3
• InChI Key： DXSIVXWMQSJWQB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(S(C)(=O)=O)C=C2)=NC=CC(C#CC2=NC(C)=CC=C2)=C1

Computed Properties

• Exact Mass: 348.09338

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 598.7±50.0 °C(Predicted)
• PSA: 59.92
• pka: 4.79±0.10(Predicted)